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Compound of Interest

Compound Name: BPK-29 hydrochloride

Cat. No.: B2464641 Get Quote

In-Depth Technical Guide: BPK-29 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
BPK-29 hydrochloride is a synthetic, cell-permeable small molecule that has emerged as a

valuable tool for investigating the function of the atypical orphan nuclear receptor, NR0B1 (also

known as DAX1). It acts as a covalent ligand, selectively targeting a cysteine residue within

NR0B1, thereby disrupting its protein-protein interactions. This targeted disruption has shown

significant potential in preclinical studies, particularly in the context of cancers with mutations in

the Kelch-like ECH-associated protein 1 (KEAP1) gene. This document provides a

comprehensive overview of the chemical properties, mechanism of action, and key

experimental data related to BPK-29 hydrochloride.

Chemical and Physical Properties
BPK-29 is a synthetic molecule available as both a free base and a hydrochloride salt. The

hydrochloride form generally offers improved solubility in aqueous solutions, making it suitable

for use in various biological assays.
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Property BPK-29 BPK-29 Hydrochloride

CAS Number 2143467-62-1 2444815-73-8[1][2][3]

Chemical Formula C₂₆H₃₂ClN₃O₃ C₂₆H₃₃Cl₂N₃O₃[1]

Molecular Weight 470.00 g/mol 506.46 g/mol [4]

Synonyms

2-Chloro-N-[hexahydro-1-[4-(4-

morpholinyl)benzoyl]-1H-

azepin-4-yl]-N-(phenylmethyl)-

acetamide; N-Benzyl-2-chloro-

N-[1-(4-morpholin-4-yl-

benzoyl)-azepan-4-yl]-

acetamide

Not applicable

Chemical Structure (BPK-29 Free Base):

A visual representation of the chemical structure of the BPK-29 free base would be included

here.

Mechanism of Action: Covalent Modification of
NR0B1
BPK-29 hydrochloride functions as a specific and covalent ligand for the atypical orphan

nuclear receptor NR0B1.[4] Its mechanism of action involves the formation of a covalent bond

with a specific cysteine residue, Cysteine 274 (C274), within the NR0B1 protein.[4] This

irreversible modification disrupts the ability of NR0B1 to interact with its protein binding

partners, such as SNW1 (Ski-interacting protein) and RBM45 (RNA-binding protein 45).[4]

The disruption of these NR0B1-protein complexes has been shown to have significant

downstream effects, most notably impairing the anchorage-independent growth of cancer cells

harboring mutations in the KEAP1 gene.[4]

Experimental Protocols
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Anchorage-Independent Growth Assay (Soft Agar
Assay)
This assay is a gold-standard method to assess the malignant potential of cancer cells by

measuring their ability to grow without attachment to a solid surface. The following is a

generalized protocol that can be adapted for testing the effect of BPK-29 hydrochloride on

KEAP1-mutant cancer cells.

Materials:

KEAP1-mutant cancer cell line (e.g., A549)

Complete cell culture medium

BPK-29 hydrochloride stock solution (dissolved in a suitable solvent like DMSO)

Agarose (low melting point)

6-well plates

Sterile PBS

Procedure:

Bottom Agar Layer:

Prepare a 0.6% (w/v) agarose solution in complete cell culture medium.

Pipette 2 mL of the 0.6% agarose solution into each well of a 6-well plate.

Allow the agar to solidify at room temperature in a sterile hood.

Cell Layer:

Trypsinize and count the KEAP1-mutant cells.

Prepare a cell suspension in complete medium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b2464641?utm_src=pdf-body
https://www.benchchem.com/product/b2464641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2464641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a 0.3% (w/v) agarose solution in complete cell culture medium and cool to 37°C.

Mix the cell suspension with the 0.3% agarose solution to a final cell density of

approximately 5,000 - 10,000 cells/mL.

Carefully layer 1 mL of this cell-agarose mixture on top of the solidified bottom agar layer.

Treatment:

After the cell layer has solidified, add 1 mL of complete medium containing the desired

concentrations of BPK-29 hydrochloride (and a vehicle control, e.g., DMSO) to each

well.

Incubate the plates at 37°C in a humidified incubator with 5% CO₂.

Colony Formation and Analysis:

Replenish the medium with fresh BPK-29 hydrochloride or vehicle control every 2-3

days.

After 14-21 days, stain the colonies with a solution of crystal violet (e.g., 0.005% in PBS)

for 1-2 hours.

Wash the wells with PBS and count the number of colonies in each well using a

microscope.

The effect of BPK-29 hydrochloride is quantified by comparing the number and size of

colonies in the treated wells to the vehicle control wells.

Signaling Pathway and Experimental Workflow
The following diagram illustrates the mechanism of action of BPK-29 and a generalized

workflow for assessing its impact on cancer cell growth.

Caption: Mechanism of BPK-29 and a typical experimental workflow.

Quantitative Data
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At present, detailed public data on the binding affinity (e.g., Kᵢ or K𝘥 values) and the half-

maximal inhibitory concentration (IC₅₀) of BPK-29 hydrochloride in various cell lines are

limited in the readily available scientific literature. Further research and publication are

anticipated to provide these crucial quantitative metrics for a more comprehensive

understanding of its potency and selectivity.

Conclusion
BPK-29 hydrochloride is a valuable chemical probe for studying the biology of the orphan

nuclear receptor NR0B1. Its specific, covalent mechanism of action provides a powerful tool to

dissect the roles of NR0B1-mediated protein-protein interactions in normal physiology and in

disease states, particularly in cancers with KEAP1 mutations. Future studies are needed to fully

elucidate its therapeutic potential, including comprehensive profiling of its potency, selectivity,

and in vivo efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. graphviz.org [graphviz.org]

2. colourcontrast.cc [colourcontrast.cc]

3. KEAP1 mutations activate the NRF2 pathway to drive cell growth and migration, and
attenuate drug response in thyroid cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

4. DOT Language | Graphviz [graphviz.org]

To cite this document: BenchChem. [BPK-29 hydrochloride CAS number and chemical
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2464641#bpk-29-hydrochloride-cas-number-and-
chemical-structure]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2464641?utm_src=pdf-body
https://www.benchchem.com/product/b2464641?utm_src=pdf-body
https://www.benchchem.com/product/b2464641?utm_src=pdf-custom-synthesis
https://www.graphviz.org/pdf/dotguide.pdf
https://colourcontrast.cc/
https://pubmed.ncbi.nlm.nih.gov/40832164/
https://pubmed.ncbi.nlm.nih.gov/40832164/
https://graphviz.org/doc/info/lang.html
https://www.benchchem.com/product/b2464641#bpk-29-hydrochloride-cas-number-and-chemical-structure
https://www.benchchem.com/product/b2464641#bpk-29-hydrochloride-cas-number-and-chemical-structure
https://www.benchchem.com/product/b2464641#bpk-29-hydrochloride-cas-number-and-chemical-structure
https://www.benchchem.com/product/b2464641#bpk-29-hydrochloride-cas-number-and-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2464641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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